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Compound of Interest

Compound Name:
2-(3-

(Trifluoromethyl)phenyl)ethanol

Cat. No.: B1294892 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides a comprehensive, step-by-step procedure for the safe disposal of 2-(3-
(Trifluoromethyl)phenyl)ethanol, a compound that requires careful handling due to its

hazardous properties.

Hazard Profile and Safety Precautions
2-(3-(Trifluoromethyl)phenyl)ethanol is classified as harmful if swallowed, a skin irritant, a

serious eye irritant, and may cause respiratory irritation.[1][2] Before beginning any disposal

procedure, it is crucial to wear appropriate personal protective equipment (PPE), including

protective gloves, clothing, and eye/face protection.[1][2] All handling and disposal activities

should be conducted in a well-ventilated area or a chemical fume hood.[1][2]

Quantitative Hazard Data
The following table summarizes the key hazard classifications for 2-(3-
(Trifluoromethyl)phenyl)ethanol.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1]

Skin Irritation H315 Causes skin irritation[1][2]

Eye Irritation H319
Causes serious eye irritation[1]

[2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][2]

Step-by-Step Disposal Protocol
The primary directive for the disposal of 2-(3-(Trifluoromethyl)phenyl)ethanol is to treat it as

hazardous waste.[1] It should not be disposed of down the drain or in regular trash. The

following protocol outlines the necessary steps for its safe disposal.

1. Waste Segregation:

Designate a specific, clearly labeled waste container for 2-(3-
(Trifluoromethyl)phenyl)ethanol and any materials contaminated with it.

Do not mix this waste with other incompatible chemical waste streams.

2. Containerization:

Use a sturdy, leak-proof, and chemically compatible container for waste collection.

Keep the container tightly closed when not in use.[2]

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.[2]

3. Handling Contaminated Materials:

Liquid Waste: Collect all unwanted 2-(3-(Trifluoromethyl)phenyl)ethanol directly into the

designated hazardous waste container.
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Solid Waste: Any materials used to clean up spills, such as absorbent pads or contaminated

labware (e.g., pipette tips, weighing boats), must also be placed in the hazardous waste

container.

Empty Containers: The original container of 2-(3-(Trifluoromethyl)phenyl)ethanol, even if

seemingly empty, should be treated as hazardous waste. The first rinse of the container must

be collected and disposed of as hazardous waste.[3] For highly toxic chemicals, the first

three rinses must be collected.[3]

4. Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "2-(3-(Trifluoromethyl)phenyl)ethanol"

The associated hazards (e.g., "Harmful," "Irritant")

The date the waste was first added to the container.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal company.[4]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-(3-
(Trifluoromethyl)phenyl)ethanol.
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Start: Unused or Waste Product

Hazard Assessment

Disposal Pathway

Hazardous Waste Procedure

2-(3-(Trifluoromethyl)phenyl)ethanol to be discarded

Is the material hazardous? 
(Harmful, Irritant)

Dispose of as Hazardous Waste

Yes

General Waste/Sewer (Not Applicable)

No

Segregate Waste

Use Labeled, Sealed Container

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Disposal workflow for 2-(3-(Trifluoromethyl)phenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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